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Compound of Interest

Compound Name: 2-Chloro-N,N-diethylpropionamide

Cat. No.: B1345137

For Researchers, Scientists, and Drug Development Professionals

Abstract

alpha-Chloro-N,N-diethylpropionamide is a chemical compound primarily recognized for its role
as a key intermediate in the synthesis of other organic molecules. This guide provides a
comprehensive review of its chemical and physical properties, details established synthesis
protocols, and discusses its known applications. Despite its utility in chemical synthesis, a
thorough review of publicly available scientific literature reveals a significant gap in the
understanding of its biological activities and potential applications in drug development. This
document summarizes the available data and highlights the lack of research into its
pharmacological effects and mechanisms of action.

Chemical and Physical Properties

alpha-Chloro-N,N-diethylpropionamide, also known as 2-chloro-N,N-diethylpropanamide, is a
colorless liquid. It is miscible with most organic solvents. The fundamental physicochemical
properties of this compound are summarized in the table below, compiled from various
chemical data sources.
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Property Value Reference
Molecular Formula C7H14CINO [1112][3]
Molar Mass 163.65 g/mol [11[2][3]
CAS Number 54333-75-4 [1][2]
Density 1.021 g/cm3 [2][3]
Boiling Point 217 °C [2][3]

Flash Point 85 °C [2][3]
Refractive Index 1.449 [3]

Vapor Pressure 0.137 mmHg at 25°C

Synthesis Protocols

The synthesis of alpha-Chloro-N,N-diethylpropionamide has been described through several
methods. A prevalent industrial method involves the acylation of diethylamine.

Acylation of Diethylamine

This common synthesis route utilizes 2-chloropropionic acid and diethylamine as primary
reactants.

Experimental Protocol:

» Toluene and 2-chloropropionic acid are added to a reaction vessel.

e The mixture is heated to facilitate azeotropic dehydration, effectively removing water.
o Following water removal, phosphorus oxychloride is introduced.

o Diethylamine is then added dropwise to initiate the acylation reaction.

e The reaction is maintained at a temperature of 115-120 °C.

» Upon completion, the reaction mixture is washed with water to remove phosphorous acid.
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* The organic layer is then separated and purified to yield the final product.[1]

The logical workflow for this synthesis is depicted in the following diagram.
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Figure 1. General workflow for the synthesis of alpha-Chloro-N,N-diethylpropionamide via
acylation of diethylamine.

Known Applications

The primary documented application of alpha-Chloro-N,N-diethylpropionamide is as a chemical
intermediate. It serves as a precursor in the synthesis of the herbicide dimethamine.[1] This
underscores its importance in the agrochemical industry.

Biological Activity and Toxicological Profile

A comprehensive search of scientific databases and literature reveals a notable absence of
studies on the specific biological activities of alpha-Chloro-N,N-diethylpropionamide. There is
no readily available information regarding its pharmacological effects, mechanism of action, or
potential as a therapeutic agent.

While the biological effects of this specific compound have not been elucidated, the broader
class of molecules containing a chloro group is of significant interest in drug discovery. The
presence of a chlorine atom can influence a molecule's pharmacokinetic and
pharmacodynamic properties. However, without specific studies on alpha-Chloro-N,N-
diethylpropionamide, any discussion of its potential biological effects would be purely
speculative.

Toxicological data for alpha-Chloro-N,N-diethylpropionamide is not extensively detailed in the
public domain. General hazard classifications for the related compound N,N-
Diethylpropionamide indicate that it may be harmful if swallowed, in contact with skin, or if
inhaled.

Conclusion and Future Directions

alpha-Chloro-N,N-diethylpropionamide is a well-characterized chemical intermediate with
established synthesis protocols and a clear role in the production of the herbicide dimethamine.
However, there is a significant void in the scientific literature concerning its biological activity,
pharmacology, and toxicology. For researchers and professionals in drug development, this
compound represents an unexplored area. Future research could focus on screening alpha-
Chloro-N,N-diethylpropionamide for various biological activities, including but not limited to,
enzymatic inhibition, receptor binding, and cytotoxic effects. Such studies would be the first
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step in determining if this molecule holds any potential for therapeutic applications. Until such
research is conducted, its profile remains confined to the realm of chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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